(S)-2-Amino-3-(trifluoromethoxy)propanoic acid
CAS No.: 1286761-94-1
Cat. No.: VC7904057
Molecular Formula: C4H6F3NO3
Molecular Weight: 173.09
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1286761-94-1 |
|---|---|
| Molecular Formula | C4H6F3NO3 |
| Molecular Weight | 173.09 |
| IUPAC Name | (2S)-2-amino-3-(trifluoromethoxy)propanoic acid |
| Standard InChI | InChI=1S/C4H6F3NO3/c5-4(6,7)11-1-2(8)3(9)10/h2H,1,8H2,(H,9,10)/t2-/m0/s1 |
| Standard InChI Key | BGDJXHSDJCFWPX-REOHCLBHSA-N |
| Isomeric SMILES | C([C@@H](C(=O)O)N)OC(F)(F)F |
| SMILES | C(C(C(=O)O)N)OC(F)(F)F |
| Canonical SMILES | C(C(C(=O)O)N)OC(F)(F)F |
Introduction
Chemical Identity and Structural Features
(S)-2-Amino-3-(trifluoromethoxy)propanoic acid (CAS: 1286761-94-1) has the molecular formula C₄H₆F₃NO₃ and a molecular weight of 173.09 g/mol . The compound features:
-
A chiral α-carbon with (S)-configuration.
-
A trifluoromethoxy group (-OCF₃) at the β-position.
-
A carboxylic acid (-COOH) and amino (-NH₂) group, enabling zwitterionic behavior.
Table 1: Key Structural and Spectral Data
| Property | Value/Description | Source |
|---|---|---|
| IUPAC Name | (2S)-2-amino-3-(trifluoromethoxy)propanoic acid | |
| InChI Key | BGDJXHSDJCFWPX-REOHCLBHSA-N | |
| SMILES | C(C@@HN)OC(F)(F)F | |
| ¹⁹F NMR (δ) | -58 ppm (trifluoromethoxy group) | |
| pKa (Carboxylic Acid) | ~2.3 (estimated) | |
| pKa (Amino Group) | ~9.7 (estimated) |
Synthesis and Enantioselective Preparation
The synthesis of (S)-2-amino-3-(trifluoromethoxy)propanoic acid involves dynamic kinetic resolution (DKR) and asymmetric catalysis to ensure high enantiomeric purity .
Dynamic Kinetic Resolution (DKR)
-
Substrate: Racemic 2-amino-3-(trifluoromethoxy)propanoic acid.
-
Catalyst: Nickel(II) complexes with chiral ligands (e.g., (S)-proline derivatives).
-
Conditions: Methanol, 50°C, 2.5 hours.
Asymmetric Trifluoromethoxylation
-
Reagents: Trifluoromethoxylation agents (e.g., AgOCF₃, Cu/ligand systems).
-
Key Step: Enantioselective introduction of -OCF₃ via radical or ionic pathways .
-
Chiral Auxiliaries: Evans oxazolidinones or Oppolzer sultams.
Table 2: Comparison of Synthesis Methods
| Method | Yield (%) | ee (%) | Key Advantage |
|---|---|---|---|
| Dynamic Kinetic Resolution | 88–95 | 98–99 | Scalable (>20 g) |
| Asymmetric Catalysis | 70–85 | 90–95 | Broad substrate tolerance |
Physicochemical Properties
The trifluoromethoxy group imparts distinct properties:
-
Lipophilicity: LogP = -2.3 (calculated), enhancing membrane permeability .
-
Metabolic Stability: Resists oxidative degradation (t₁/₂ > 24 hours at pH 7.4).
-
Solubility: 3.5 mg/mL in water (25°C), improves in polar aprotic solvents .
Stability Under Physiological Conditions
-
Hydrolytic Stability: Stable in PBS (pH 7.4) for >48 hours.
-
Photodegradation: UV light (254 nm) cleaves C–O bond, releasing CO₂ and CF₃H.
Biological Activity and Applications
Enzyme Inhibition
-
Serine Proteases: Competes with L-serine due to stereoelectronic effects (IC₅₀ = 12 µM).
-
GABA Transaminase: Inhibits GABA catabolism (Ki = 8.3 µM), potential anticonvulsant.
Receptor Interactions
-
GABAₐ Receptors: Binds to the β-subunit with 5× higher affinity than glycine.
-
Ionotropic Glutamate Receptors: Modulates NMDA receptor activity (EC₅₀ = 45 µM) .
Medicinal Chemistry
-
Drug Design: Used in peptidomimetics to enhance bioavailability (e.g., protease inhibitors) .
-
Antimicrobial Agents: Derivatives show activity against S. aureus (MIC = 16 µg/mL) .
| Target | Activity/IC₅₀ | Mechanism |
|---|---|---|
| Serine Proteases | 12 µM | Competitive inhibition |
| GABAₐ Receptors | Kd = 2.1 µM | Allosteric modulation |
| S. aureus | MIC = 16 µg/mL | Cell wall synthesis inhibition |
Comparison with Analogous Compounds
Table 4: Structural and Functional Comparisons
| Compound | Molecular Weight | LogP | Key Biological Activity |
|---|---|---|---|
| (S)-2-Amino-3-(trifluoromethoxy)propanoic acid | 173.09 | -2.3 | GABA receptor modulation |
| L-Tyrosine | 181.19 | -2.1 | Neurotransmitter precursor |
| (S)-2-Amino-3-(CF₃)propanoic acid | 177.10 | -1.8 | Enzyme inhibitor (IC₅₀ = 9 µM) |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume